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Compound of Interest

Compound Name: 1,2-Bis(bromomethyl)benzene

L  Get Quote

Cat. No.: B041939

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms and nomenclature for the
chemical compound 1,2-Bis(bromomethyl)benzene, a versatile reagent in organic synthesis.
A clear understanding of its various names is crucial for accurate literature searches, chemical
procurement, and unambiguous communication in research and development.

Chemical Identity

The compound is structurally defined as a benzene ring with two adjacent bromomethyl (-
CH:2Br) substituents. Its unique chemical structure gives rise to several acceptable names, both
systematic and common.

Identifier

Value

CAS Number

91-13-A[1][2][31[4[5IeI 18I O] 1] [ 1 2][13]
[14]

Molecular Formula

CsHsBr2[2][3][5][6][ 7191 10][11][12]

Molecular Weight

263.96 g/mol [2][5]6][718I[OI[10[12][14]

INChl Key

KGKAYWMGPDWLQZ-UHFFFAOY SA-N[2][3]
[51[10][14]
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Synonyms and Nomenclature

The various names for 1,2-Bis(bromomethyl)benzene can be categorized into systematic,

semi-systematic, and common names. Below is a comprehensive table of these synonyms.

Nomenclature Type

Synonym

Source

IUPAC Name

1,2-Bis(bromomethyl)benzene

[21(5][8][10][12]

Common Name

0-Xylylene dibromide

[LIISI6]8OIL O] (1 3][14][15]

Semi-Systematic

a,a'-Dibromo-o-xylene

[SIEI/IBIOIL O] 2] [13][14]

Alternative Spelling alpha,alpha’-Dibromo-o-xylene  [1][6][9][10][13]

Alternative Spelling 0-Xylylene bromide [7]

Alternative Name 0-Bis(bromomethyl)benzene [2][5][10]

) ) Benzene, 1,2-

Systematic Variant ) [5][10]
bis(bromomethyl)-

Systematic Variant 1,2-Di(bromomethyl)benzene [5][10]

. 0-(Bromomethyl)benzyl

Alternative Name ) [5][10]
bromide

Historical/Less Common a,a'-Dibromo-o-xylol [5][10]

Historical/Less Common O-XYLIDENE DIBROMIDE [7]
Benzene, 1,2-

CAS Index Name [5][10]

bis(bromomethyl)-

Nomenclature Relationship Diagram

The following diagram illustrates the relationships between the primary systematic and

common names for this compound.
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Caption: A diagram illustrating the relationships between the IUPAC, common, and semi-
systematic names for 1,2-Bis(bromomethyl)benzene.

Experimental Protocols

The identification and confirmation of 1,2-Bis(bromomethyl)benzene and its synonyms in a
laboratory setting would typically involve standard analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy. The experimental protocols for these techniques are well-established and would
involve dissolving a sample of the compound in a suitable solvent (e.g., deuterated chloroform
for NMR) and acquiring the respective spectra. A detailed protocol for each is beyond the
scope of this guide on nomenclature; however, researchers should refer to standard analytical
chemistry textbooks for comprehensive methodologies.
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Conclusion

A thorough understanding of the various synonyms for 1,2-Bis(bromomethyl)benzene is
essential for effective scientific communication and research. This guide provides a
comprehensive list of these names and their relationships to aid researchers in their work with
this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzene-o-xylylene-dibromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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